Cas no 709674-72-6 (1H-Pyrazole-1-ethanol,5-methyl-3-(1-methylethyl)-)
709674-72-6 structure
Product Name:1H-Pyrazole-1-ethanol,5-methyl-3-(1-methylethyl)-
CAS No:709674-72-6
MF:C9H16N2O
MW:168.236142158508
CID:557859
PubChem ID:45096374
Update Time:2025-04-19
1H-Pyrazole-1-ethanol,5-methyl-3-(1-methylethyl)- Chemical and Physical Properties
Names and Identifiers
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- 1H-Pyrazole-1-ethanol,5-methyl-3-(1-methylethyl)-
- 1H-Pyrazole-1-ethanol,5-methyl-3-(1-methylethyl)-(9CI)
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- Inchi: 1S/C9H16N2O/c1-7(2)9-6-8(3)11(10-9)4-5-12/h6-7,12H,4-5H2,1-3H3
- InChI Key: QGSAHDBLDLXIFE-UHFFFAOYSA-N
- SMILES: OCCN1C(C)=CC(C(C)C)=N1
Computed Properties
- Exact Mass: 168.12638
- Monoisotopic Mass: 168.126
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 3
- Complexity: 139
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 38A^2
- XLogP3: 1
Experimental Properties
- PSA: 38.05
1H-Pyrazole-1-ethanol,5-methyl-3-(1-methylethyl)- Related Literature
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Tanya Ostapenko,Peter J. Collings,Samuel N. Sprunt,J. T. Gleeson Soft Matter, 2013,9, 9487-9498
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Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
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Yingbo Li,Nada Mehio,Huizhou Liu,Sheng Dai Green Chem., 2015,17, 2981-2993
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José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
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Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
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